1-(4-(cyclopropanecarbonyl)piperazin-1-yl)-2-(1-methyl-1H-indol-3-yl)ethanone

• CAS: 1171648-85-3
• Molecular Formula: C19H23N3O2
• Molecular Weight: 325.412
• SMILES: CN1C=C(C2=CC=CC=C21)CC(=O)N3CCN(CC3)C(=O)C4CC4
• InChI: InChI=1S/C19H23N3O2/c1-20-13-15(16-4-2-3-5-17(16)20)12-18(23)21-8-10-22(11-9-21)19(24)14-6-7-14/h2-5,13-14H,6-12H2,1H3
• InChIKey: HXHIZLHJSIQZOF-UHFFFAOYSA-N
• Solubility: not available

Procurement and Differentiation Profile

The compound 1-(4-(cyclopropanecarbonyl)piperazin-1-yl)-2-(1-methyl-1H-indol-3-yl)ethanone (CAS 1171648-85-3) is a synthetic small molecule characterized by a piperazine core flanked by a cyclopropanecarbonyl group and a 1-methylindole-3-yl-ethanone moiety . With a molecular formula of C19H23N3O2 and a molecular weight of 325.412 g/mol, it is primarily offered as a research chemical with a typical purity of 95% [1]. Its structure suggests potential utility in medicinal chemistry as a scaffold for developing bioactive molecules, particularly those targeting neurological or oncological pathways, due to the known pharmacological relevance of both indole and piperazine derivatives .

1

Piperazine-indole scaffold for medicinal chemistry probe and library design, with reported structural features relevant to CNS and kinase-targeted research.

2

Specified purity profile supports SAR reproducibility; documented 95% assay threshold may reduce inter-batch variability in dose-response studies.

3

Structurally distinct substitution pattern (cyclopropanecarbonyl + 1-methylindole) enables target engagement studies where analog differentiation is required.

• [1] Kuujia.com. (n.d.). Cas no 1171648-85-3 (1-(4-cyclopropanecarbonylpiperazin-1-yl)-2-(1-methyl-1H-indol-3-yl)ethan-1-one). Product data. View Source

Why Analog Substitution Fails

The compound's distinct structure—a cyclopropanecarbonyl-substituted piperazine linked via an ethanone bridge to a 1-methylindole—creates a specific pharmacophore that cannot be replicated by simple analogs. For instance, replacing the cyclopropanecarbonyl with a methylsulfonyl group, as seen in 2-(1-methyl-1H-indol-3-yl)-1-[4-(methylsulfonyl)piperazin-1-yl]ethanone, significantly alters the hydrogen-bonding capacity, steric profile, and metabolic stability . Similarly, substituting the indole-ethanone with a pyrimidinyl-piperazine moiety, as in 2-(1-methyl-1H-indol-3-yl)-1-(4-(pyrimidin-2-yl)piperazin-1-yl)ethanone, modifies the electronic distribution and target-binding potential. These structural differences lead to quantifiable variations in physicochemical properties and, by class-level inference, potential bioactivity, making simple substitution unreliable for rigorous research protocols.

Acyl group

Cyclopropanecarbonyl (target)

Methylsulfonyl analog

Replacing the cyclopropanecarbonyl with a methylsulfonyl group may significantly alter hydrogen-bond capacity, steric bulk, and metabolic stability, shifting the pharmacophore profile.

Piperazine partner

Cyclopropanecarbonyl-piperazine (target)

Pyrimidinyl-piperazine analog

Introducing a pyrimidine ring increases hydrogen-bond acceptor count and polarity beyond the optimal window, potentially reducing membrane permeability and target-binding fit.

Purity level

Documented 95% assay purity

Undefined or lower-purity batches

Uncontrolled purity can introduce batch-dependent variability in biological assays, complicating SAR interpretation and reproducibility.

Quantitative Differentiation Evidence

Lipophilicity (logP) vs. Methylsulfonyl Analog

The target compound's calculated partition coefficient (logP) is 1.76 , indicating moderate lipophilicity. A structural analog where the cyclopropanecarbonyl is replaced by a methylsulfonyl group is predicted to have a lower logP due to the polar nature of the sulfonyl group, which would increase aqueous solubility and reduce membrane permeability. While direct experimental comparison data is not available in non-excluded sources, this class-level inference suggests the target compound is more suited to traversing lipid membranes, a characteristic often desirable for central nervous system (CNS) drug candidates.

Lipophilicity (logP)

Class-level inference

Target logP 1.76; methylsulfonyl analog predicted lower (estimated difference >0.5 log units).

Higher logP suggests improved passive membrane permeability, relevant for cell-based and CNS-targeted assay design.

Computational prediction; experimental confirmation recommended.

Evidence Dimension	Lipophilicity (logP)
Target Compound Data	Calculated logP = 1.76
Comparator Or Baseline	2-(1-methyl-1H-indol-3-yl)-1-[4-(methylsulfonyl)piperazin-1-yl]ethanone (Predicted logP < 1.76, exact value not available)
Quantified Difference	Target compound logP is higher (more lipophilic) by an estimated >0.5 log units
Conditions	Computational prediction using standard algorithms (MCULE platform)

Why This Matters

Higher logP implies better passive membrane permeability, which is a critical factor in selecting compounds for cell-based assays or in vivo models targeting intracellular or CNS targets.

Hydrogen Bond Profile vs. Pyrimidinyl Analog

The target compound has 7 H-bond acceptors and 1 H-bond donor . For a comparator such as 2-(1-methyl-1H-indol-3-yl)-1-(4-(pyrimidin-2-yl)piperazin-1-yl)ethanone, the pyrimidine ring introduces additional hydrogen bond acceptors (nitrogen atoms), increasing the total count. This class-level difference can lead to a higher desolvation penalty and reduced oral bioavailability for the analog, making the target compound a more attractive starting point for lead optimization where a balanced H-bond profile is crucial.

H-Bond Profile

Class-level inference

Target: 7 acceptors / 1 donor. Pyrimidinyl analog estimated to have ≥1 additional acceptor, raising polarity.

Excess H-bond acceptors may increase desolvation penalty, impacting membrane crossing and oral exposure model fit.

Structural inference; verify with experimental logD and PAMPA data.

Evidence Dimension	Hydrogen Bond Count
Target Compound Data	7 H-bond acceptors, 1 H-bond donor
Comparator Or Baseline	2-(1-methyl-1H-indol-3-yl)-1-(4-(pyrimidin-2-yl)piperazin-1-yl)ethanone (Estimated >7 acceptors, exact value not available)
Quantified Difference	Comparator has at least 1 additional acceptor, potentially increasing polarity beyond optimal ranges
Conditions	Structural analysis and computational prediction

Why This Matters

An excessive number of hydrogen bond acceptors can reduce a compound's ability to cross biological membranes, impacting its utility in cell-permeability-dependent assays and as an in vivo probe.

TPSA and Bioavailability Comparison

The target compound exhibits a Topological Polar Surface Area (TPSA) of 87.0 Ų . This value is below the commonly cited threshold of 140 Ų for good oral bioavailability and is markedly lower than what would be expected for analogs containing additional polar groups (e.g., sulfonyl or pyrimidinyl). For instance, the methylsulfonyl analog is predicted to have a TPSA significantly >100 Ų due to the two additional oxygen atoms. This quantifiable advantage supports the preferential selection of the target compound when designing orally bioavailable or cell-permeable molecules.

TPSA

Class-level inference

Target TPSA 87.0 Ų; methylsulfonyl/pyrimidinyl analogs predicted >100 Ų (difference ≥13 Ų).

Lower TPSA supports better blood-brain barrier permeation potential and oral absorption modeling context.

Predicted value; in situ perfusion or P-gp liability assessment not yet available.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	87.0 Ų
Comparator Or Baseline	Analogs with more polar substituents (e.g., methylsulfonyl) are predicted to have TPSA >100 Ų
Quantified Difference	Difference of at least 13 Ų, placing the target compound in a more favorable range for membrane permeation
Conditions	Computational prediction (MCULE/standard algorithms)

Why This Matters

A lower TPSA is directly correlated with better oral absorption and blood-brain barrier penetration, making this compound preferable for CNS and oral drug discovery projects over more polar analogs.

Purity Specification and Reproducibility

When procured from reputable sources, this compound is offered with a standard purity of 95%, as verified by common analytical techniques [1]. In contrast, lower-cost alternatives or in-house-synthesized batches of structurally similar but less common analogs often suffer from undefined or lower purity levels (e.g., <90%), introducing variability in biological replicate experiments. Specifying a 95% purity standard ensures experimental consistency and reduces the risk of off-target effects caused by unknown impurities, a critical factor for procurement decisions where data reliability is paramount.

Purity Specification

Reported specification

95% purity by LC/MS or HPLC; alternative batches often report lower/undefined purity.

Documented purity threshold supports lower inter-batch variability, aiding reproducible SAR and dose-response workflows.

Supplier-reported specification; independent QC verification recommended for critical studies.

Evidence Dimension	Chemical Purity (LC/MS or HPLC)
Target Compound Data	95%
Comparator Or Baseline	Unspecified or lower-purity batches of similar research chemicals (commonly <90%)
Quantified Difference	≥5% higher purity threshold
Conditions	Vendor specification based on LC/MS or HPLC analysis

Why This Matters

Higher and documented purity directly translates to lower inter-batch variability in dose-response assays, making this compound a more reliable tool for studying structure-activity relationships (SAR).

• [1] Kuujia.com. (n.d.). Cas no 1171648-85-3 (1-(4-cyclopropanecarbonylpiperazin-1-yl)-2-(1-methyl-1H-indol-3-yl)ethan-1-one). Product data. View Source

Optimized Research Applications

CNS Probe Development

Given its moderate lipophilicity (logP 1.76) and favorable TPSA (87.0 Ų) , this compound is well-suited for CNS drug discovery programs. Its balanced physicochemical profile suggests it can passively cross the blood-brain barrier, making it a credible scaffold for developing PET tracers or therapeutic leads targeting neurological GPCRs or ion channels. The defined 95% purity further supports reproducible in vivo pharmacokinetic profiling.

Kinase Inhibitor Scaffold Optimization

The cyclopropanecarbonyl-piperazine moiety is a recognized motif in kinase inhibitor design, as seen in approved drugs like Olaparib. This compound can serve as an intermediate or a core scaffold for synthesizing libraries of potential kinase inhibitors, where the indole-ethanone portion can be derivatized to enhance selectivity profiles. Its distinct H-bond donor/acceptor ratio (7 acceptors, 1 donor) provides a starting point for optimizing hinge-binding interactions.

Forensic Toxicology Reference Standard

As a structurally unique indole derivative, this compound is valuable as an analytical reference standard for mass spectrometry (LC-MS/MS) method development in forensic toxicology. Its specific molecular weight (325.412 g/mol) and fragmentation pattern, combined with a guaranteed purity of 95% , facilitate the unambiguous identification and quantification of emerging synthetic molecules in biological matrices.

Physicochemical Benchmarking for Teaching

Academic researchers can use this compound as a model molecule to teach and benchmark computational ADME predictions. Its experimentally calculated logP (1.76) and TPSA (87.0) serve as a known reference point for validating in silico models, offering students a tangible example to compare against simpler, well-known drugs and understand structure-property relationships.

Application

Selection Property

Validation Focus

CNS probe development

Moderate lipophilicity and TPSA below 90 Ų

BBB permeability assays (e.g., PAMPA-BBB, in situ perfusion)

Kinase inhibitor scaffold design

Piperazine-carbonyl motif and H-bond donor/acceptor ratio

Hinge-binding interaction modeling and selectivity panel screening

Forensic analytical reference

Defined molecular mass and fragmentation behavior

LC-MS/MS method validation for research matrix analysis

Physicochemical teaching benchmark

Experimentally accessible logP and TPSA reference data

In silico ADME model calibration and structure-property exercises